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Compound of Interest

Compound Name: 4-Isopropylphenylboronic acid

Cat. No.: B156128

An In-depth Technical Guide to 4-
Isopropylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-1sopropylphenylboronic acid, a member of the versatile family of arylboronic acids, serves
as a crucial building block in modern organic synthesis. Its utility is most prominently
showcased in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-
winning methodology for the formation of carbon-carbon bonds. This reaction is instrumental in
the synthesis of complex organic molecules, including a wide array of pharmaceuticals and
advanced materials. The isopropyl functionality on the phenyl ring provides specific steric and
electronic properties that can be leveraged to fine-tune the characteristics of the target
molecules. This technical guide provides a comprehensive overview of the physical and
chemical properties of 4-isopropylphenylboronic acid, detailed experimental protocols for its
synthesis and purification, in-depth spectral analysis, and its application in drug development.

Core Physical and Chemical Properties

4-1sopropylphenylboronic acid is a white to off-white crystalline solid. Its fundamental
properties are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference(s)
Molecular Formula CoH13BO2 [1]

Molecular Weight 164.01 g/mol [1]

Melting Point 110-112 °C

Boiling Point 285.9 °C at 760 mmHg

Density 1.04 g/cm3

Flash Point 126.7 °C

CAS Number 16152-51-5 [1]

IUPAC Name :L—izropan—Z—ylphenyl)boronic o

Synthesis and Purification

The synthesis of 4-isopropylphenylboronic acid is most commonly achieved through the
reaction of a Grignard reagent, formed from 4-isopropylbromobenzene, with a trialkyl borate
followed by acidic hydrolysis.

Experimental Protocol: Synthesis via Grighard Reaction

This protocol outlines a standard laboratory procedure for the synthesis of 4-
isopropylphenylboronic acid.

Materials:

4-1sopropylbromobenzene

Magnesium turnings

lodine (crystal)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Trimethyl borate
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e Hydrochloric acid (aqueous solution)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

» Grignard Reagent Formation:

o

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium surface.

o Add a solution of 4-isopropylbromobenzene in anhydrous diethyl ether or THF dropwise to
the magnesium turnings. The reaction is initiated by gentle heating or sonication.

o Once the reaction starts, as evidenced by the disappearance of the iodine color and gentle
refluxing, add the remaining 4-isopropylbromobenzene solution at a rate that maintains a
steady reflux.

o After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.

e Borylation:
o Cool the Grignard solution to -78 °C using a dry ice/acetone bath.

o Slowly add a solution of trimethyl borate in anhydrous diethyl ether or THF to the cooled
Grignard reagent, maintaining the temperature below -70 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or overnight.

e Hydrolysis and Work-up:
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o Cool the reaction mixture in an ice bath and slowly quench it by adding a cold aqueous
solution of hydrochloric acid.

o Separate the organic layer and extract the aqueous layer with diethyl ether or ethyl
acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
or sodium sulfate.

o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude 4-isopropylphenylboronic acid.
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Grignard Reagent Formation

ALY RHIET LHE 4-1sopropylphenylmagnesium bromide
4-Isopropylbromobenzene -78 °C

Borylation
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Hydrolysis & Work-up

Aqueous HCI 4-Isopropylphenylboronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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